2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-(ethylcarbamothioyl)piperazin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H24N4O2S/c1-3-17-16(23)20-10-8-19(9-11-20)12-15(21)18-13-4-6-14(22-2)7-5-13/h4-7H,3,8-12H2,1-2H3,(H,17,23)(H,18,21)
• InChI Key: MIMWNZXGQZELTO-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)N1CCN(CC1)CC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H24N4O2S
• Molecular Weight: 336.5 g/mol

Description

2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide, also known as ECA, is a compound that has gained significant attention in the field of scientific research. It is a synthetic compound that has been studied for its potential applications in various biological processes.

Mechanism of Action

The mechanism of action of 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in biological processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and leukotrienes. 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has also been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress. Additionally, 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has various advantages and limitations for lab experiments. One advantage is that it is a synthetic compound, which allows for precise control of its chemical properties. Additionally, 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has been shown to have low toxicity in animal models, which makes it a safer option for lab experiments. However, one limitation is that 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has limited solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide. One direction is to further investigate its potential use as an antitumor agent, as it has shown promising results in vitro. Another direction is to investigate its potential use as an analgesic, as it has shown to reduce pain in animal models. Additionally, further studies are needed to fully understand the mechanism of action of 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide and its potential applications in various biological processes.

Scientific Research Applications

2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has been used extensively in scientific research for its potential applications in various biological processes. It has been studied for its potential use as an antitumor agent, as it has been shown to inhibit the growth of cancer cells in vitro. 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has also been studied for its potential use as an analgesic, as it has been shown to reduce pain in animal models. Additionally, 2-{4-[(ethylamino)carbonothioyl]-1-piperazinyl}-N-(4-methoxyphenyl)acetamide has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.